(10R,15S)-15-ethenyl-13-methyl-19-oxa-3,13-diazahexacyclo[14.3.1.02,10.04,9.010,15.012,17]icosa-2,4,6,8-tetraene
Description
The compound “(10R,15S)-15-ethenyl-13-methyl-19-oxa-3,13-diazahexacyclo[14.3.1.02,10.04,9.010,15.012,17]icosa-2,4,6,8-tetraene” is a highly complex polycyclic molecule characterized by a hexacyclic framework incorporating oxygen (19-oxa) and nitrogen (3,13-diaza) heteroatoms. Key structural features include:
- Stereochemistry: The (10R,15S) configuration defines spatial orientation, influencing molecular interactions.
- Substituents: An ethenyl group at position 15 and a methyl group at position 13 contribute to hydrophobicity and steric effects.
Computational studies, such as those leveraging PubChem and SwissTargetPrediction, hypothesize interactions with rheumatoid arthritis (RA)-related targets like TNF-α or IL-6, inferred from similar compounds in pharmacological databases .
Properties
Molecular Formula |
C20H22N2O |
|---|---|
Molecular Weight |
306.4 g/mol |
IUPAC Name |
(10R,15S)-15-ethenyl-13-methyl-19-oxa-3,13-diazahexacyclo[14.3.1.02,10.04,9.010,15.012,17]icosa-2,4,6,8-tetraene |
InChI |
InChI=1S/C20H22N2O/c1-3-19-11-22(2)16-9-20(19)13-6-4-5-7-15(13)21-18(20)17-8-14(19)12(16)10-23-17/h3-7,12,14,16-17H,1,8-11H2,2H3/t12?,14?,16?,17?,19-,20+/m0/s1 |
InChI Key |
VTLYEMHGPMGUOT-GZENHKFLSA-N |
Isomeric SMILES |
CN1C[C@]2(C3CC4C5=NC6=CC=CC=C6[C@]52CC1C3CO4)C=C |
Canonical SMILES |
CN1CC2(C3CC4C5=NC6=CC=CC=C6C52CC1C3CO4)C=C |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Structural Features of Selected Polycyclic Compounds
Key Observations :
Key Findings :
- Therapeutic Potential: The target compound’s structural complexity aligns with RA drug candidates in PubChem, which often feature polycyclic frameworks for multi-target engagement .
- Safety : Unlike the methoxy-substituted compound in , the target compound lacks documented irritancy, though this requires experimental validation .
Computational and Experimental Insights
- Molecular Docking : The target compound’s diaza-oxa scaffold may exhibit stronger binding to RA-associated proteins compared to simpler tetracycles, as seen in PubChem-based ligand libraries .
- Stability : The hexacyclic core likely enhances metabolic stability over linear or smaller cyclic analogs, similar to crystallographically stable derivatives in .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
